![molecular formula C21H20N2O4S B2420501 N-(1-tosyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide CAS No. 899983-52-9](/img/structure/B2420501.png)
N-(1-tosyl-1,2,3,4-tetrahydroquinolin-6-yl)furan-2-carboxamide
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Overview
Description
Scientific Research Applications
Medicinal Chemistry
These compounds have been used in medicinal chemistry, particularly in the development of new drugs . For instance, structures containing these heterocyclic nuclei have shown GABA A allosteric modulating activity , and have been incorporated into polymers for use in solar cells .
Cytotoxicity
N-tosyl-1,2,3,4-tetrahydroisoquinoline derivatives have been synthesized and evaluated for cytotoxicity . They displayed cytotoxicity against MOLT-3 cell lines .
Anticancer Activity
These compounds have been evaluated for their antiproliferative activity in vitro against various cancer cell lines .
Antibacterial Activity
Furan derivatives, which are part of the structure of the compounds , have been studied for their antibacterial activity . They have been used in the fight against bacterial strain-caused infection .
Anti-tumor Activity
Benzofuran compounds, which are related to the compounds , have shown strong biological activities such as anti-tumor .
Anti-oxidative Activity
Benzofuran compounds have also shown anti-oxidative activity .
Anti-viral Activity
Benzofuran compounds have demonstrated anti-viral activities .
Synthesis of Heteroaromatic Compounds
These compounds have been used in the synthesis of heteroaromatic compounds . They are part of a set of heterocycles obtained through a variety of synthetic routes .
Mechanism of Action
Target of Action
Compounds with a similar tetrahydroisoquinoline structure have been found to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Mode of Action
Tetrahydroisoquinoline-based compounds are known to interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Tetrahydroisoquinoline-based compounds are known to impact various biochemical pathways, leading to downstream effects .
Result of Action
Tetrahydroisoquinoline-based compounds are known to exert diverse biological activities .
properties
IUPAC Name |
N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O4S/c1-15-6-9-18(10-7-15)28(25,26)23-12-2-4-16-14-17(8-11-19(16)23)22-21(24)20-5-3-13-27-20/h3,5-11,13-14H,2,4,12H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQWJDEMLGVJWLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCC3=C2C=CC(=C3)NC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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